2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[1-benzyl-5-(hydroxymethyl)imidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H21N3O2S/c27-15-19-13-24-23(26(19)14-17-7-2-1-3-8-17)29-16-22(28)25-21-12-6-10-18-9-4-5-11-20(18)21/h1-13,27H,14-16H2,(H,25,28)
• InChI Key: DSQFCZULGZOBHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=CN=C2SCC(=O)NC3=CC=CC4=CC=CC=C43)CO
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C23H21N3O2S and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Potential Applications in Drug Discovery and Development

Complex organic molecules like "2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(naphthalen-1-yl)acetamide" often serve as key intermediates or lead compounds in the development of new drugs. Their applications could range from acting as enzyme inhibitors to receptor agonists or antagonists, depending on their specific molecular interactions within biological systems. For instance, compounds with benzimidazole cores are recognized for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties, as seen in the synthesis and biological evaluation of various benzimidazole derivatives (Rosales-Hernández et al., 2022).

Environmental Impact and Biodegradation Studies

Organic compounds, especially those with complex structures, are of interest in environmental science for their fate, transport, and biodegradation in ecosystems. Research into how these compounds break down or persist in water bodies, soil, and air contributes to understanding their environmental impact and potential risks. Studies on the occurrence, fate, and behavior of various organic contaminants, such as parabens in aquatic environments, highlight the importance of monitoring and managing synthetic compounds (Haman et al., 2015).

Biomedical Research and Diagnostic Tools

Complex molecules may also find applications in biomedical research, including as probes or markers in molecular biology studies. For example, fluorescent and luminescent compounds are crucial in techniques such as fluorescence microscopy and flow cytometry, enabling the visualization and quantification of cellular components and processes. The review on Hoechst 33258, a well-known DNA minor groove binder, and its analogues illustrates the utility of such compounds in biological assays and research (Issar & Kakkar, 2013).